![molecular formula C11H17ClN2O B6205408 N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride CAS No. 2703778-62-3](/img/new.no-structure.jpg)
N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride
Overview
Description
N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride is a chemical compound with a molecular formula of C10H15ClN2O. It is a hydrochloride salt form of N-methyl-2-[2-(methylamino)ethyl]benzamide, which is known for its applications in various fields of scientific research and industry.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride typically involves the reaction of N-methyl-2-[2-(methylamino)ethyl]benzamide with hydrochloric acid. The reaction is carried out under controlled conditions to ensure the formation of the hydrochloride salt. The process involves the following steps:
- Dissolution of N-methyl-2-[2-(methylamino)ethyl]benzamide in an appropriate solvent.
- Addition of hydrochloric acid to the solution.
- Stirring the reaction mixture at a specific temperature to facilitate the formation of the hydrochloride salt.
- Isolation and purification of the product through filtration and recrystallization.
Industrial Production Methods
In an industrial setting, the production of this compound involves large-scale synthesis using automated reactors and precise control of reaction parameters. The process includes:
- Continuous feeding of reactants into the reactor.
- Monitoring and controlling the reaction temperature and pH.
- Efficient separation and purification techniques to obtain high-purity product.
- Quality control measures to ensure consistency and compliance with industry standards.
Chemical Reactions Analysis
Types of Reactions
N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions with halogens or other nucleophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.
Substitution: Halogens in the presence of a catalyst or nucleophiles in an appropriate solvent.
Major Products Formed
Oxidation: Formation of corresponding N-oxide derivatives.
Reduction: Formation of reduced amine derivatives.
Substitution: Formation of substituted benzamide derivatives.
Scientific Research Applications
N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride has a wide range of applications in scientific research, including:
Chemistry: Used as a building block for the synthesis of complex organic molecules.
Biology: Employed in the study of enzyme interactions and protein binding.
Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and as an intermediate in various chemical processes.
Mechanism of Action
The mechanism of action of N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing biochemical pathways. The exact mechanism depends on the specific application and target molecule.
Comparison with Similar Compounds
N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride can be compared with other similar compounds such as:
N-methyl-N-[2-(methylamino)ethyl]acetamide hydrochloride: Similar structure but different functional groups.
N-[2-(dimethylamino)ethyl]-1,8-naphthalimide: Different core structure but similar functional groups.
N-[2-(methylamino)ethyl]formamide: Similar functional groups but different core structure.
The uniqueness of this compound lies in its specific molecular structure, which imparts distinct chemical and biological properties.
Properties
CAS No. |
2703778-62-3 |
|---|---|
Molecular Formula |
C11H17ClN2O |
Molecular Weight |
228.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
